[2-(Propan-2-yl)cyclopropyl]benzene

• CAS No.: 343788-28-3
• Molecular Formula: C12H16
• Molecular Weight: 160.25 g/mol
• IUPAC Name: (2-propan-2-ylcyclopropyl)benzene
• InChI: InChI=1S/C12H16/c1-9(2)11-8-12(11)10-6-4-3-5-7-10/h3-7,9,11-12H,8H2,1-2H3
• InChI Key: ACABZBGQXFLDAB-UHFFFAOYSA-N
• SMILES: CC(C)C1CC1C2=CC=CC=C2
• Synonyms: 2-(2-phenylcyclopropyl)propane

Description

[2-(Propan-2-yl)cyclopropyl]benzene is a bicyclic organic compound consisting of a benzene ring fused to a cyclopropane moiety substituted with an isopropyl group. Its structure combines aromatic stability with the high ring strain of cyclopropane (∼27 kcal/mol), leading to unique chemical and physical properties. The compound is typically synthesized via cyclopropanation reactions, such as the Simmons-Smith reaction, or through photochemical [2+2] cycloadditions involving substituted alkenes and benzynes. Applications include its use as a precursor in pharmaceuticals, agrochemicals, and materials science, where its strained ring system enables controlled reactivity in polymer crosslinking or drug delivery systems (referencing general cyclopropane chemistry).

Comparison with Similar Compounds

Discussion of Evidence Limitations

However, general methodologies from glycosylation analysis and hazard assessment frameworks can inform comparative studies of physicochemical properties and safety profiles. Future work should prioritize experimental data on the compound’s stability and toxicity.